Cas no 1339174-16-1 (1-1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylpropan-1-amine)

• Product Name: 1-1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylpropan-1-amine
• CAS No: 1339174-16-1
• MF: C₉H₁₈N₄
• MW: 182.266021251678
• MDL: MFCD16858881
• CID: 5302603
• PubChem ID: 62721056
• Update Time: 2023-11-24

1-1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-methanamine, α-ethyl-1-methyl-3-(1-methylethyl)-
• EN300-879728
• 1-[1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-yl]propan-1-amine
• 1339174-16-1
• 1-1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylpropan-1-amine

• MDL： MFCD16858881
• Inchi： 1S/C9H18N4/c1-5-7(10)9-11-8(6(2)3)12-13(9)4/h6-7H,5,10H2,1-4H3
• InChI Key： MSWXZRVPYIXMAU-UHFFFAOYSA-N
• SMILES： N1(C)C(C(CC)N)=NC(C(C)C)=N1

Computed Properties

• Exact Mass: 182.153146591g/mol
• Monoisotopic Mass: 182.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 319.4±44.0 °C(Predicted)
• pka: 7.93±0.29(Predicted)